ethyl N-(1-hydroxy-2-methylpropan-2-yl)carbamate
Cat. No. B1659993
Key on ui cas rn:
70084-53-6
M. Wt: 161.2 g/mol
InChI Key: QDSOVXRFVMLERG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09096515B2
Procedure details
To a stirred solution of ethyl chloroformate (3 g, 0.027 mol.) and N-hydroxysuccinimide (3.8 g, 0.033 mol.) in 10 mL of DCM at 0° C. under nitrogen atmosphere was added N,N-Diisopropylethylamine (7.0 mL, 0.04 mol). The progress of the reaction was monitored by thin layer chromatography (TLC). After stirring for 3 hrs at room temperature. DCM was evaporated and the residue was dissolved in 10 mL of acetonitrile, cooled in an ice-bath and then added dropwise a solution of 2-amino-2-methyl-1-propanol (3.1 mL, 1.2 eq). The resulting mixture was stirred at ice-bath temperature for 1 h and then overnight at room temperature. The progress of the reaction was monitored by thin layer chromatography (TLC). The reaction mixture was filtered, and the precipitate was washed with 2×10 mL DCM and dried over sodium sulfate. After removing the solvent under reduce pressure, the residue was purified by silica gel column chromatography to give ethyl (1-hydroxy-2-methylpropan-2-yl)carbamate as a colorless oil
Identifiers
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REACTION_CXSMILES
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Cl[C:2]([O:4][CH2:5][CH3:6])=[O:3].ON1C(=O)CCC1=O.C(N(CC)C(C)C)(C)C.[NH2:24][C:25]([CH3:29])([CH3:28])[CH2:26][OH:27]>C(Cl)Cl>[OH:27][CH2:26][C:25]([NH:24][C:2](=[O:3])[O:4][CH2:5][CH3:6])([CH3:29])[CH3:28]
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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ClC(=O)OCC
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Name
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|
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Quantity
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3.8 g
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Type
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reactant
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Smiles
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ON1C(CCC1=O)=O
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Name
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Quantity
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7 mL
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Type
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reactant
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Smiles
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C(C)(C)N(C(C)C)CC
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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3.1 mL
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Type
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reactant
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Smiles
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NC(CO)(C)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring for 3 hrs at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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DCM was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue was dissolved in 10 mL of acetonitrile
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled in an ice-bath
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STIRRING
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Type
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STIRRING
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Details
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The resulting mixture was stirred at ice-bath temperature for 1 h
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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at room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered
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WASH
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Type
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WASH
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Details
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the precipitate was washed with 2×10 mL DCM
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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After removing the solvent
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by silica gel column chromatography
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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OCC(C)(C)NC(OCC)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
